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Solubility and Stability Profile of Acetovanillone
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Compound Focus: Acetovanillone

CAS No.: 498-02-2

Cat. No.: S516984

The tables below summarize the core physicochemical and stability data for Acetovanillone (Apocynin), a

natural compound with significant pharmacological potential.
Table 1: Solubility Profile of Acetovanillone

This table details the solvents in which Acetovanillone is soluble or insoluble, which is crucial for preparing

experimental stock solutions.

Solvent Solubility Notes / Experimental Context
Dimethyl Sulfoxide Soluble [1] A preferred solvent for preparing stock solutions for in
(DMSO) [2] vitro studies [1].
Ethanol Soluble [1] Commonly used for extraction and formulation [1].
[2]
Dimethylformamide Soluble [1] Suitable for research applications [1].
(DMF) [2]
Chloroform Soluble [2] -
Benzene Soluble [2] -
Hot Water Soluble [2] Solubility is temperature-dependent.
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Solvent Solubility Notes /| Experimental Context
Water (Room Insoluble [1]  Not suitable for direct preparation of aqueous solutions.
Temperature)

Table 2: Stability and Specification Data

This table outlines the stability conditions and key physical properties essential for proper storage and

handling in a research setting.

Specification /
Parameter .
Condition

Source | Experimental Context

Recommended Long-Term  Below -20°C [1]
Storage

Physical Form Crystalline solid [1]
Melting Point 115 °C [2]

Purity (Research Grade) >98% (typical) [1]
Molecular Mass 166.17 g/mol [2]

Maintains stability for at least 12 months under
these conditions [1].

Experimental Workflow: Handling and Analysis

For researchers, properly handling Acetovanillone from stock preparation to analysis is key to obtaining

reliable results. The following diagram and workflow outline a standard experimental approach:
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Experimental workflow for handling and analyzing Acetovanillone.

e Stock Solution Preparation: Due to its insolubility in water at room temperature, Acetovanillone
should first be dissolved in a suitable organic solvent like DMSO, ethanol, or DMF to create a
concentrated stock solution (e.g., 100 mM) [1] [2]. This stock can then be diluted into aqueous buffers
for biological assays, ensuring the final solvent concentration is non-toxic to cells or biochemical

systems.
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e Storage Protocol: To ensure stability over time, the concentrated stock solution should be aliquoted
into single-use volumes to avoid repeated freeze-thaw cycles. These aliquots must be stored frozen at

or below -20°C [1].

e Analytical Quantification: High-Performance Liquid Chromatography coupled with tandem
Mass Spectrometry (HPLC-MS/MS) is a highly sensitive and specific method for quantifying
Acetovanillone in complex matrices. This method has been successfully used to analyze its

pharmacokinetics in biological samples like plasma, liver, heart, and brain tissues [1].

Key Technical Considerations

¢ Low BBB Penetration: Although Acetovanillone can cross the blood-brain barrier, its concentration
in brain tissue is low (less than 8% of blood levels) [1]. This is a critical factor to consider in

neuropharmacology studies.
¢ Solvent for Parenteral Administration: For in vivo studies requiring intravenous administration,

Acetovanillone must first be dissolved in a suitable solvent, as detailed in the solubility table [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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